Cas no 85071-58-5 (Benzaldehyde, 2-hydroxy-3,5-dimethoxy-4-methyl-)
85071-58-5 structure
Product Name:Benzaldehyde, 2-hydroxy-3,5-dimethoxy-4-methyl-
CAS No:85071-58-5
MF:C10H12O4
MW:196.199883460999
CID:1832181
PubChem ID:7172051
Update Time:2025-04-21
Benzaldehyde, 2-hydroxy-3,5-dimethoxy-4-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2-hydroxy-3,5-dimethoxy-4-methylbenzaldehyde
- Benzaldehyde, 2-hydroxy-3,5-dimethoxy-4-methyl-
- 85071-58-5
- 2-Hydroxy-3,5-dimethoxy-4-methyl-benzaldehyde
- DTXSID10428271
- SCHEMBL5144957
- AKOS006229730
-
- Inchi: 1S/C10H12O4/c1-6-8(13-2)4-7(5-11)9(12)10(6)14-3/h4-5,12H,1-3H3
- InChI Key: LRLCLQPPZAVYDY-UHFFFAOYSA-N
- SMILES: O(C)C1C(=C(C=O)C=C(C=1C)OC)O
Computed Properties
- Exact Mass: 196.07355886g/mol
- Monoisotopic Mass: 196.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.8Ų
Benzaldehyde, 2-hydroxy-3,5-dimethoxy-4-methyl- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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